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Compound of Interest

Compound Name: Fenspiride-d5

Cat. No.: B3025718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the deuterium labeling position in

Fenspiride-d5, a crucial internal standard for the quantitative analysis of the anti-inflammatory

drug Fenspiride. This document outlines the precise location of the deuterium atoms, presents

available physicochemical data, and illustrates the molecular structures for clarity.

Introduction to Fenspiride and its Deuterated
Analog
Fenspiride is an oxazolidinone spiro compound that has been used in the treatment of various

respiratory diseases due to its anti-inflammatory and bronchodilator properties. For

pharmacokinetic, metabolic, and bioequivalence studies utilizing mass spectrometry, a stable

isotope-labeled internal standard is essential for accurate quantification. Fenspiride-d5 serves

this purpose, offering a reliable reference compound with a known mass shift.

Position of Deuterium Labeling
The five deuterium atoms in Fenspiride-d5 are located on the phenyl ring of the phenethyl

group. This is explicitly stated in the chemical nomenclature and structural representations

provided by various chemical suppliers. The formal name for Fenspiride-d5 is 8-(phenethyl-

d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one.[1][2] The deuteration occurs at all five positions of
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the benzene ring attached to the ethyl group, which is, in turn, linked to the nitrogen atom of the

piperidine ring of the spirocyclic system.

The structural formula and IUPAC name confirm that the labeling is not on the spirocyclic core

or the ethyl chain but is confined to the aromatic ring. This specific placement ensures that the

deuterium atoms are in a chemically stable position, less likely to undergo exchange under

typical analytical conditions.

Molecular Structures
The following diagrams illustrate the chemical structures of both Fenspiride and Fenspiride-d5,

with the positions of the deuterium atoms clearly marked on the latter.

Figure 1. Chemical structure of Fenspiride.

Figure 2. Chemical structure of Fenspiride-d5 with deuterium labeling on the phenyl ring.

Click to download full resolution via product page

A comparison of the chemical structures of Fenspiride and Fenspiride-d5.
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Physicochemical Data
The following table summarizes the key quantitative data for Fenspiride-d5.

Property Value Source

CAS Number 1246911-67-0 [1][2]

Molecular Formula C₁₅H₁₅D₅N₂O₂ [1]

Formula Weight 265.37 g/mol

Purity ≥98% N/A

Deuterium Incorporation ≥99% deuterated forms (d₁-d₅) [1]

Experimental Protocols
Synthesis of Fenspiride-d5
Detailed experimental protocols for the synthesis of Fenspiride-d5 are not extensively

available in peer-reviewed publications. However, the synthesis would logically involve the use

of a deuterated precursor, specifically phenethyl-d5 bromide or a similar deuterated

phenethylamine derivative. This deuterated intermediate would then be reacted with the

appropriate spirocyclic amine to form the final Fenspiride-d5 molecule. Several synthetic

routes for unlabeled Fenspiride have been published, which could be adapted for the synthesis

of its deuterated analog by substituting the corresponding starting materials with their

deuterated versions.

Analytical Methodology for Quantification
Fenspiride-d5 is primarily used as an internal standard in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the quantification of Fenspiride in biological matrices

such as plasma. A typical workflow for such an analysis is outlined below.
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Biological Sample (e.g., Plasma)

Spike with Fenspiride-d5 (Internal Standard)

Sample Preparation (e.g., Protein Precipitation or Liquid-Liquid Extraction)

LC Separation on a C18 column

Tandem Mass Spectrometry (MS/MS) Detection

Quantification using ratio of Fenspiride to Fenspiride-d5 peak areas

Concentration of Fenspiride in Sample

Click to download full resolution via product page

General workflow for the quantification of Fenspiride using Fenspiride-d5 as an internal
standard.

In such methods, specific mass transitions are monitored for both Fenspiride and Fenspiride-
d5. The consistent ratio of the analyte to the internal standard across samples and calibration

standards allows for precise and accurate quantification, correcting for variations in sample

preparation and instrument response.
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Conclusion
The deuterium labeling in Fenspiride-d5 is definitively located on the five positions of the

phenyl ring of the phenethyl moiety. This stable isotope-labeled compound is an indispensable

tool for the accurate bioanalysis of Fenspiride. While detailed synthesis protocols are not

readily available in the public domain, the established structure and high isotopic purity of

commercially available Fenspiride-d5 make it a reliable internal standard for researchers and

drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.benchchem.com/product/b3025718?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/33711/fenspiride-d5
https://www.calpaclab.com/fenspiride-d5-99-deuterated-forms-d1-d5-c15h15d5n2o2-1-mg/aab-aa01lib0-1mg
https://www.benchchem.com/product/b3025718#deuterium-labeling-position-in-fenspiride-d5
https://www.benchchem.com/product/b3025718#deuterium-labeling-position-in-fenspiride-d5
https://www.benchchem.com/product/b3025718#deuterium-labeling-position-in-fenspiride-d5
https://www.benchchem.com/product/b3025718#deuterium-labeling-position-in-fenspiride-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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